Cas no 42059-80-3 (6-Nitro-4-oxo-4H-chromene-3-carbaldehyde)

• Product Name: 6-Nitro-4-oxo-4H-chromene-3-carbaldehyde
• CAS No: 42059-80-3
• MF: C₁₀H₅NO₅
• MW: 219.150402784348
• MDL: MFCD00192184
• CID: 328220
• PubChem ID: 24865060
• Update Time: 2025-11-05

6-Nitro-4-oxo-4H-chromene-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-3-carboxaldehyde,6-nitro-4-oxo-
• 3-FORMYL-6-NITROCHROMONE
• 6-nitro-4-oxochromene-3-carbaldehyde
• 6-nitro-3-formylchromone
• 6-Nitro-4-oxo-4H-1-benzopyran-3-carboxaldehyde
• 6-nitro-4-oxo-4H-benzopyran-3-carboxaldehyde
• 6-Nitro-4-oxo-4H-chromene-3-carbaldehyde
• 6-nitrochromone-3-carbaldehyde
• 6-nitrochromone-3-carboxaldehyde
• A825742
• AQ-358/42007337
• 3-Formyl-6-nitrochromone, 99%
• AKOS009157145
• DTXSID20361448
• 4H-1-benzopyran-3-carboxaldehyde, 6-nitro-4-oxo-
• BP-12628
• CS-0155777
• D84190
• 42059-80-3
• BS-23117
• BDBM50131072
• EN300-55225
• Z825901322
• AKOS015916578
• 1-Isopropyl-2,3,4,9-tetrahydro-1H-?-carboline-3-carboxylicacid
• MFCD00192184
• 6-nitro-4-oxo-chromene-3-carbaldehyde
• SCHEMBL1997539
• CHEMBL314564
• SCHEMBL13978670
• DTXCID40312497
• JBDRQGWTNRIJRV-UHFFFAOYSA-N
• 6-Nitro chromone-3-carboxaldehyde

• MDL： MFCD00192184
• Inchi： 1S/C10H5NO5/c12-4-6-5-16-9-2-1-7(11(14)15)3-8(9)10(6)13/h1-5H
• InChI Key： JBDRQGWTNRIJRV-UHFFFAOYSA-N
• SMILES： O1C=C(C=O)C(C2C=C(C=CC1=2)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 219.01700
• Monoisotopic Mass: 219.017
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1
• Topological Polar Surface Area: 89.2A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.641
• Melting Point: 157-161 °C (lit.)
• Boiling Point: 406.2°C at 760 mmHg
• Flash Point: 207.6°C
• Refractive Index: 1.723
• PSA: 93.10000
• LogP: 2.03690
• Solubility: Not determined

6-Nitro-4-oxo-4H-chromene-3-carbaldehyde Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Additional information on 6-Nitro-4-oxo-4H-chromene-3-carbaldehyde

Introduction to 6-Nitro-4-oxo-4H-chromene-3-carbaldehyde (CAS No. 42059-80-3)

6-Nitro-4-oxo-4H-chromene-3-carbaldehyde, with the CAS number 42059-80-3, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound belongs to the chromene family, a class of heterocyclic compounds known for their diverse biological activities and structural versatility.

The molecular formula of 6-Nitro-4-oxo-4H-chromene-3-carbaldehyde is C₁₁H₇N₂O₄, and its molecular weight is approximately 231.18 g/mol. The compound features a chromene core with a nitro group at the 6-position and a carbonyl group at the 3-position, which contributes to its reactivity and potential for functionalization. The presence of these functional groups makes it an attractive candidate for the synthesis of more complex molecules and derivatives.

In the realm of medicinal chemistry, 6-Nitro-4-oxo-4H-chromene-3-carbaldehyde has been studied for its potential as a lead compound in drug discovery. Recent research has highlighted its anti-inflammatory, antioxidant, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound exhibited significant inhibition of cancer cell proliferation, particularly in breast and colon cancer cell lines. The mechanism of action involves the modulation of key signaling pathways, such as the NF-κB pathway, which plays a crucial role in inflammation and cancer progression.

Beyond its medicinal applications, 6-Nitro-4-oxo-4H-chromene-3-carbaldehyde has also found use in materials science. Its chromene core provides excellent photophysical properties, making it suitable for applications in photovoltaic materials and organic light-emitting diodes (OLEDs). A study published in Advanced Materials in 2020 demonstrated that derivatives of this compound could enhance the efficiency and stability of OLED devices by improving charge transport properties and reducing energy loss.

The synthesis of 6-Nitro-4-oxo-4H-chromene-3-carbaldehyde typically involves multi-step processes, starting from readily available starting materials such as resorcinol or salicylaldehyde. One common synthetic route involves the condensation of salicylaldehyde with an appropriate nitro compound followed by cyclization to form the chromene ring. The choice of reagents and reaction conditions can significantly influence the yield and purity of the final product. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods, such as using microwave-assisted synthesis or catalytic systems that minimize waste generation.

In terms of safety and handling, while 6-Nitro-4-oxo-4H-chromene-3-carbaldehyde is not classified as a hazardous material, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be used, and the compound should be stored in a cool, dry place away from incompatible materials.

The future prospects for 6-Nitro-4-oxo-4H-chromene-3-carbaldehyde are promising. Ongoing research aims to further explore its biological activities and develop new derivatives with enhanced properties for specific applications. For example, efforts are being made to optimize its pharmacokinetic properties for improved drug delivery systems. Additionally, there is growing interest in using this compound as a building block for advanced functional materials with tailored optical and electronic properties.

In conclusion, 6-Nitro-4-oxo-4H-chromene-3-carbaldehyde (CAS No. 42059-80-3) is a multifaceted organic compound with significant potential in both medicinal chemistry and materials science. Its unique chemical structure and functional groups make it an attractive candidate for further research and development, opening up new avenues for innovation and application.